Cas no 1394346-72-5 (Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]-)

Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]- structure
1394346-72-5 structure
Product Name:Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]-
CAS No:1394346-72-5
MF:C13H8ClF2NO2
MW:283.657929420471
CID:2140754
Update Time:2023-11-19

Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-((2,4-difluoro-phenyl)amino)-benzoic acid
    • CID 90001026
    • Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]-
    • Inchi: 1S/C13H8ClF2NO2/c14-10-3-2-8(6-9(10)13(18)19)17-12-4-1-7(15)5-11(12)16/h1-6,17H,(H,18,19)
    • InChI Key: WQQMODSJXVODEK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)NC1C=CC(=CC=1F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • XLogP3: 5.2
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Density: 1.505±0.06 g/cm3(Predicted)
  • Boiling Point: 381.2±42.0 °C(Predicted)
  • pka: 2.91±0.25(Predicted)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd